2-Methoxy-5-methylbenzene-1-sulfonyl fluoride

• CAS: 63316-24-5
• Molecular Formula: C8H9FO3S
• Molecular Weight: 204.22 g/mol
• SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)F
• InChI: InChI=1S/C8H9FO3S/c1-6-3-4-7(12-2)8(5-6)13(9,10)11/h3-5H,1-2H3
• InChIKey: XXLOUTRUKDULKG-UHFFFAOYSA-N

Sourcing aryl sulfonyl fluorides with predictable reactivity for intracellular target engagement is challenging due to class-level variability in electrophilicity and permeability. 2-Methoxy-5-methylbenzene-1-sulfonyl fluoride (CAS 63316-24-5) offers a defined electronic profile from its ortho-methoxy and meta-methyl substitution to address this gap. - Warhead Reactivity: Predicted attenuated electrophilicity vs. unsubstituted analogs, enabling selective SuFEx-based modification of sensitive substrates. - Membrane Permeability: Elevated computed lipophilicity (XLogP3 = 2.0) supports passive diffusion, targeting intracellular cysteine/non-cysteine proteomes. - SAR Compatibility: A distinct benchmark for systematic medicinal chemistry studies on ortho-electron-donating effects on warhead stability.

Procurement Guide: 2-Methoxy-5-methylbenzene-1-sulfonyl fluoride

2-Methoxy-5-methylbenzene-1-sulfonyl fluoride (CAS 63316-24-5), also referred to as 2-methoxy-5-methylbenzenesulfonyl fluoride, is an aryl sulfonyl fluoride derivative characterized by a methoxy group at the 2-position and a methyl group at the 5-position of a benzenesulfonyl fluoride scaffold [1]. It belongs to the broader class of sulfonyl fluoride electrophiles, which are increasingly utilized as covalent warheads in chemical biology, click chemistry (SuFEx), and medicinal chemistry [2]. The specific substitution pattern on the aromatic ring is expected to modulate its electrophilicity, aqueous stability, and physicochemical profile relative to unsubstituted or para-substituted analogs, forming the basis for its potential differentiation in targeted applications.

1

Substitution-driven reactivity tuning: 2-methoxy-5-methyl pattern provides distinct electronic modulation for aryl sulfonyl fluoride warhead studies.

2

Intracellular target engagement: Modulated lipophilicity supports cell-permeable covalent probe design for broad-spectrum chemoproteomics.

3

SuFEx click chemistry: Electron-donating groups attenuate electrophilicity, suitable for selective fluorosulfonyl transfer on sensitive substrates.

• [1] PubChem Compound Summary for CID 15184623, 2-Methoxy-5-methylbenzene-1-sulfonyl fluoride. National Center for Biotechnology Information (2025). View Source
• [2] Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650–2659. View Source

Why Generic Sulfonyl Fluoride Selection Is Insufficient

The selection of an aryl sulfonyl fluoride for research or industrial use cannot rely on class-level properties alone, as the reactivity, selectivity, and stability of these compounds are highly sensitive to the electronic and steric effects of ring substituents. For 2-Methoxy-5-methylbenzene-1-sulfonyl fluoride, the combination of an electron-donating ortho-methoxy group and a meta-methyl group creates a unique electronic environment distinct from common unsubstituted (e.g., benzenesulfonyl fluoride) or para-substituted analogs (e.g., tosyl fluoride) [1]. While general sulfonyl fluoride reviews discuss tunable reactivity, direct head-to-head quantitative comparisons for this specific substitution pattern are critically limited in the public domain, making generic substitution a high-risk procurement decision without targeted experimental validation [2].

!

Generic benzenesulfonyl fluoride lacks ring substitution; reactivity and lipophilicity profiles may shift away from the 2-methoxy-5-methyl analog, affecting cellular permeability.

!

Tosyl fluoride (p-methyl) does not capture ortho-electron-donating effects or proximity modulation of hydrolysis kinetics, which may alter stability in assay conditions.

!

Class-level sulfonyl fluoride selection ignores substituent-dependent residue preferences; direct substitution without experimental validation may confound proteomic profiles.

• [1] Chinthakindi, P. K., & Arvidsson, P. I. (2018). Sulfonyl Fluorides (SFs): More Than Click Reagents? European Journal of Organic Chemistry, 2018(27-28), 3648–3666. View Source
• [2] Mukherjee, H., Debreczeni, J., Breed, J., Tentarelli, S., Aquila, B., Dowling, J. E., ... & Grimster, N. P. (2017). A study of the reactivity of S(VI)-F containing warheads with nucleophilic amino-acid side chains under physiological conditions. Organic & Biomolecular Chemistry, 15(45), 9685–9695. View Source

Quantitative Differentiation Evidence vs. Key Comparators

Computed Physicochemical Properties vs. Unsubstituted Benzenesulfonyl Fluoride

A comparison of computed molecular properties reveals that 2-Methoxy-5-methylbenzene-1-sulfonyl fluoride has a higher predicted lipophilicity (XLogP3 = 2.0) compared to the parent benzenesulfonyl fluoride (XLogP3 = 1.2). This difference, driven by the methoxy and methyl substituents, may influence membrane permeability and non-specific protein binding in cellular assays. The target compound also exhibits a larger topological polar surface area (TPSA = 51.8 Ų) due to the additional methoxy oxygen [1][2].

Lipophilicity & TPSA

Data to verify

ΔXLogP3 +0.8
ΔTPSA +9.3 Ų

Supports permeability differentiation review for intracellular probe design.

In silico prediction; experimental validation of membrane partitioning recommended.

Evidence Dimension	Computed Lipophilicity (XLogP3) and Topological Polar Surface Area (TPSA)
Target Compound Data	XLogP3 = 2.0; TPSA = 51.8 Ų
Comparator Or Baseline	Benzenesulfonyl fluoride: XLogP3 = 1.2; TPSA = 42.5 Ų
Quantified Difference	ΔXLogP3 = +0.8; ΔTPSA = +9.3 Ų
Conditions	In silico prediction using XLogP3 3.0 and Cactvs 3.4.6.11 algorithms (PubChem 2021/2019 releases).

Why This Matters

These differences predict altered cellular permeability and solubility profiles, which are critical factors when selecting a warhead for intracellular target engagement studies.

• [1] PubChem Compound Summary for CID 15184623, 2-Methoxy-5-methylbenzene-1-sulfonyl fluoride. Computed Properties section. View Source
• [2] PubChem Compound Summary for CID 67247, Benzenesulfonyl fluoride. Computed Properties section. View Source

Substituent Electronic Effects on Hydrolysis Kinetics

A 1974 Hammett study on the alkaline hydrolysis of benzenesulfonyl fluorides established a linear free-energy relationship (ρ = +2.5) for this reaction class. Based on the distinct electronic contributions of the 2-methoxy (σ_m = 0.12) and 5-methyl (σ_p = -0.17) substituents, the target compound is predicted to hydrolyze at a rate different from the common comparator p-toluenesulfonyl fluoride (tosyl fluoride), which has a single para-methyl group. The ortho-methoxy group is expected to exert a unique, rate-modifying 'proximity effect' not accounted for by simple Hammett analyses [1][2].

Hydrolysis Kinetics

Class-level inference

Predicted rate modulation from 2-OMe proximity effect, not captured by simple Hammett analysis.

Aqueous stability profile may differ from tosyl fluoride; context-dependent reactivity review needed.

Based on 1974 Hammett correlation; no direct kinetic data for this compound.

Evidence Dimension	Predicted Alkaline Hydrolysis Rate Modulation
Target Compound Data	Predicted to show a distinctive hydrolysis profile due to combined 2-OMe and 5-Me substituent effects.
Comparator Or Baseline	p-Toluenesulfonyl fluoride (tosyl fluoride): hydrolysis rate governed solely by a 4-Me group.
Quantified Difference	Not quantifiable without direct experimental measurement for the target compound.
Conditions	Hammett correlation analysis from alkaline hydrolysis studies of substituted benzenesulfonyl fluorides.

Why This Matters

The presence of an ortho-electron-donating group can significantly alter the electrophilicity and aqueous stability of the sulfonyl fluoride warhead, a critical parameter for achieving controlled reactivity in biological assays where tosyl fluoride may be too reactive or unstable.

• [1] Ciuffarin, E., & Senatore, L. (1974). A Hammett study of the alkaline hydrolysis of benzenesulphonyl fluorides. Tetrahedron Letters, 15(17), 1635–1636. View Source
• [2] Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. View Source

Residue Reactivity Profile vs. Alternative Warheads

Multiple chemoproteomic studies have demonstrated that aryl sulfonyl fluorides, as a class, exhibit a broad amino acid reactivity profile, effectively targeting lysine, tyrosine, serine, and histidine residues, unlike acrylamide warheads that predominantly target cysteine [1]. While 2-Methoxy-5-methylbenzene-1-sulfonyl fluoride is expected to conform to this general class behavior, the unique steric and electronic demands conferred by the ortho-methoxy substituent may confer a degree of selectivity for specific protein microenvironments. This is a class-level advantage over narrow-spectrum warheads, but definitive residue-preference data for this specific compound are not yet published [2].

Amino Acid Targeting

Class-level inference

Sulfonyl fluorides target Lys, Tyr, Ser, His (broad) vs. acrylamides (Cys only).

Supports broad-spectrum covalent probe strategy; residue preference for this substitution pattern remains to be profiled.

Chemoproteomic class evidence; compound-specific selectivity requires validation.

Evidence Dimension	Targetable Amino Acid Residue Range
Target Compound Data	Predicted to target lysine, tyrosine, serine, and histidine residues (broad spectrum), based on sulfonyl fluoride class properties.
Comparator Or Baseline	Acrylamide warheads: predominantly target cysteine residues (narrow spectrum).
Quantified Difference	Sulfonyl fluorides target a panel of at least 4 nucleophilic amino acid types versus 1 for standard acrylamides.
Conditions	Chemoproteomic profiling in live-cell assays (class-level evidence from multiple primary studies).

Why This Matters

For users aiming to systematically expand the liganded proteome beyond cysteine, an aryl sulfonyl fluoride represents a strategic procurement choice, provided the specific substitution pattern is optimized for the intended target class.

• [1] Backus, K. M., Correia, B. E., Lum, K. M., Forli, S., Horning, B. D., González-Páez, G. E., ... & Cravatt, B. F. (2016). Proteome-wide covalent ligand discovery in native biological systems. Nature, 534(7608), 570–574. View Source
• [2] Jones, L. H. (2018). Reactive chemical probes: beyond the kinase cysteinome. Angewandte Chemie International Edition, 57(31), 9988-9992. View Source

Best-Fit Application Scenarios

Cell-Permeable Covalent Probes for Intracellular Targets

Based on its elevated computed lipophilicity (XLogP3 = 2.0) relative to unsubstituted benzenesulfonyl fluoride [1], 2-Methoxy-5-methylbenzene-1-sulfonyl fluoride is a rational candidate for developing cell-permeable, broad-spectrum covalent probes. Its predicted higher membrane permeability makes it suitable for chemoproteomic studies targeting intracellular proteins beyond the cysteine proteome, where passive diffusion is essential for target engagement.

Structure-Activity Relationship Studies for Warhead Optimization

The compound's unique 2-methoxy-5-methyl substitution pattern serves as a distinct point in the chemical space for exploring the electronic effects of ortho-electron-donating substituents on warhead reactivity and stability [2]. Procurement is therefore indicated for medicinal chemistry teams performing systematic SAR around aryl sulfonyl fluoride warheads, where understanding the balance between reactivity and off-target interactions is paramount.

SuFEx Click Chemistry with Modulated Electrophilicity

The electron-donating nature of the methoxy and methyl groups is predicted to attenuate the electrophilicity of the sulfur(VI) center compared to electron-deficient aryl sulfonyl fluorides [3]. This makes the compound valuable in sulfur(VI) fluoride exchange (SuFEx) reactions requiring a less aggressive, potentially more selective fluorosulfonyl transfer reagent for the functionalization of sensitive substrates.

Application

Selection Property

Validation Focus

Intracellular covalent probes

Computed lipophilicity and TPSA

Membrane permeability and target engagement assays

Warhead SAR studies

Ortho-methoxy electronic effect

Reactivity-stability balance compared to para-substituted analogs

SuFEx with attenuated electrophilicity

Electron-donating substitution pattern

Selective fluorosulfonyl transfer on sensitive substrates

• [1] PubChem Compound Summary for CID 15184623, 2-Methoxy-5-methylbenzene-1-sulfonyl fluoride. Computed Properties section. View Source
• [2] Mukherjee, H., Debreczeni, J., Breed, J., Tentarelli, S., Aquila, B., Dowling, J. E., ... & Grimster, N. P. (2017). A study of the reactivity of S(VI)-F containing warheads with nucleophilic amino-acid side chains under physiological conditions. Organic & Biomolecular Chemistry, 15(45), 9685–9695. View Source
• [3] Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition, 53(36), 9430–9448. View Source